Cas no 2747-89-9 (DL-Lysine-2-15N 2HCl)

• Product Name: DL-Lysine-2-15N 2HCl
• CAS No: 2747-89-9
• MF: C₆H₁₆Cl₂N₂O₂
• MW: 220.102849006653
• CID: 240145
• PubChem ID: 16213429
• Update Time: 2025-10-29

DL-Lysine-2-15N 2HCl Chemical and Physical Properties

Names and Identifiers

• Lysine-2-15N,hydrochloride (1:2)
• DL-LYSINE-ALPHA-15N DIHYDROCHLORIDE
• (N2-15N)lysine dihydrochloride
• DL-Lysine-2-15N dihydrochloride, 99 atom % 15N
• CS-0226287
• 6-amino-2-(15N)azanylhexanoic acid;dihydrochloride
• HY-W141978S
• DL-Lysine-2-15N dihydrochloride
• DTXSID40583943
• (N~2~-~15~N)Lysine--hydrogen chloride (1/2)
• 2747-89-9
• J-016781
• D98677
• DL-Lysine2-15N (dihydrochloride)
• DL-Lysine-2-15N 2HCl

• Inchi： 1S/C6H14N2O2.2ClH/c7-4-2-1-3-5(8)6(9)10;;/h5H,1-4,7-8H2,(H,9,10);2*1H/i8+1;;
• InChI Key： JBBURJFZIMRPCZ-IAAMHKOASA-N
• SMILES： Cl.Cl.OC(C(CCCCN)[15NH2])=O

Computed Properties

• Exact Mass: 219.0559180g/mol
• Monoisotopic Mass: 219.0559180g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 190 °C(lit.)
• Solubility: Not determined

DL-Lysine-2-15N 2HCl Security Information

• WGK Germany：3

Additional information on DL-Lysine-2-15N 2HCl

Comprehensive Guide to DL-Lysine-2-15N 2HCl (CAS No. 2747-89-9): Properties, Applications, and Market Insights

DL-Lysine-2-15N 2HCl (CAS No. 2747-89-9) is a stable isotope-labeled form of lysine, a crucial amino acid widely used in biochemical research, pharmaceutical development, and nutritional studies. This compound, featuring a 15N isotope at the second position, is particularly valuable for tracer studies, metabolic research, and NMR spectroscopy. Its unique labeling makes it indispensable for scientists investigating protein synthesis, amino acid metabolism, and other biological processes.

The growing demand for isotope-labeled compounds in life sciences has positioned DL-Lysine-2-15N 2HCl as a key reagent. Researchers leverage its properties to study protein turnover, nutrient absorption, and disease mechanisms. With advancements in precision medicine and personalized nutrition, this compound is increasingly relevant in modern biomedical research. Its applications extend to drug development, where isotopic labeling helps track drug metabolites and assess bioavailability.

From a chemical perspective, DL-Lysine-2-15N 2HCl exhibits high purity and stability, making it suitable for sensitive analytical techniques like mass spectrometry and NMR. The 15N labeling provides a non-radioactive alternative for tracing studies, aligning with the shift toward safer research methodologies. This compound is also used in nutritional labeling studies, particularly in assessing lysine requirements in humans and animals, a topic gaining traction in sustainable agriculture and animal feed optimization.

The market for isotope-labeled amino acids like DL-Lysine-2-15N 2HCl is expanding, driven by increased funding for biomedical research and the rise of omics technologies (e.g., proteomics, metabolomics). As researchers focus on gut microbiome interactions and amino acid supplementation, this compound’s role in deciphering metabolic pathways becomes even more critical. Additionally, its use in sports nutrition research is growing, as lysine is linked to muscle protein synthesis and recovery.

For suppliers and distributors, ensuring the consistent quality of DL-Lysine-2-15N 2HCl (CAS No. 2747-89-9) is paramount. Batch-to-batch reproducibility, solubility, and isotopic enrichment are key factors for end-users. The compound’s shelf life and storage conditions (typically dry, cool environments) also influence its applicability in long-term studies. As the scientific community prioritizes reproducible research, high-quality labeled compounds like this are in high demand.

Looking ahead, innovations in stable isotope labeling techniques and the integration of AI-driven drug discovery platforms are expected to further elevate the importance of DL-Lysine-2-15N 2HCl. Its compatibility with advanced analytical tools positions it as a staple in translational research, bridging gaps between lab findings and clinical applications. For researchers exploring amino acid kinetics or dietary biomarkers, this compound offers unparalleled insights.

In summary, DL-Lysine-2-15N 2HCl (CAS No. 2747-89-9) is a versatile tool for modern science, with applications spanning biomedicine, nutrition, and agriculture. Its alignment with trends like precision health and sustainable science ensures its continued relevance. Whether for academic institutions, pharmaceutical labs, or agrochemical firms, this isotope-labeled lysine derivative remains a critical asset for cutting-edge research.